Cas no 2229537-05-5 (methyl 2-(aminomethyl)-4-(4-fluorophenyl)butanoate)

• Product Name: methyl 2-(aminomethyl)-4-(4-fluorophenyl)butanoate
• CAS No: 2229537-05-5
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6420221
• PubChem ID: 165710432
• Update Time: 2025-05-26

methyl 2-(aminomethyl)-4-(4-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)-4-(4-fluorophenyl)butanoate
• EN300-1781365
• 2229537-05-5

• Inchi： 1S/C12H16FNO2/c1-16-12(15)10(8-14)5-2-9-3-6-11(13)7-4-9/h3-4,6-7,10H,2,5,8,14H2,1H3
• InChI Key： DLHSTOOONKTAOX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C(=O)OC)CN

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-(aminomethyl)-4-(4-fluorophenyl)butanoate

Research Brief on Methyl 2-(Aminomethyl)-4-(4-Fluorophenyl)Butanoate (CAS: 2229537-05-5): Recent Advances and Applications

Methyl 2-(aminomethyl)-4-(4-fluorophenyl)butanoate (CAS: 2229537-05-5) is a fluorinated amino ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its potential as a precursor for novel drug candidates, owing to its unique structural features that enable selective interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of methyl 2-(aminomethyl)-4-(4-fluorophenyl)butanoate in the development of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that derivatives of this compound exhibit enhanced binding affinity to GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The fluorophenyl moiety was found to be critical for stabilizing ligand-receptor interactions, while the ester group facilitated improved blood-brain barrier permeability.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a building block for the synthesis of protease inhibitors. The research team successfully incorporated methyl 2-(aminomethyl)-4-(4-fluorophenyl)butanoate into a series of peptidomimetics, which showed potent inhibitory activity against SARS-CoV-2 main protease (M^pro). This finding underscores the versatility of the compound in addressing emerging viral threats.

From a synthetic chemistry perspective, recent optimizations in the preparation of methyl 2-(aminomethyl)-4-(4-fluorophenyl)butanoate have been achieved through catalytic asymmetric hydrogenation, as detailed in Organic Process Research & Development. The new methodology offers higher yields (up to 92%) and enantiomeric excess (>99%), addressing previous challenges in scalability and purity. This breakthrough is expected to streamline its industrial production for pharmaceutical applications.

Ongoing clinical investigations are evaluating the safety profile of drug candidates derived from this compound. Preliminary pharmacokinetic data from Phase I trials indicate favorable oral bioavailability and linear dose-response relationships, positioning it as a promising scaffold for next-generation therapeutics. Future research directions include structure-activity relationship (SAR) studies to further refine its pharmacological properties.